Cas no 1260784-00-6 (6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 1260784-00-6
• MF: C₈H₄BrFN₂O₂
• MW: 259.031964302063
• MDL: MFCD13193299
• CID: 1081595
• PubChem ID: 71748415
• Update Time: 2025-10-22

6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid
• 1260784-00-6
• MFCD13193299
• DTXSID60857517
• DS-12261
• 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylicacid
• AKOS022174678
• C72061
• SCHEMBL26664200
• CS-0099568
• DB-169887

• MDL： MFCD13193299
• Inchi： 1S/C8H4BrFN2O2/c9-4-1-5(10)7-11-6(8(13)14)3-12(7)2-4/h1-3H,(H,13,14)
• InChI Key： NZKZILYLERQVJY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=NC(C(=O)O)=CN2C=1)F

Computed Properties

• Exact Mass: 257.94402g/mol
• Monoisotopic Mass: 257.94402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6Ų

Additional information on 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid

Comprehensive Overview of 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1260784-00-6)

6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1260784-00-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their broad biological activities. The presence of both bromo and fluoro substituents enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid due to its potential as a building block for kinase inhibitors and antimicrobial agents. Its structural versatility allows for modifications that can target specific biological pathways, aligning with the growing trend of precision medicine and personalized therapeutics.

The synthesis of CAS No. 1260784-00-6 involves multi-step organic reactions, often starting from commercially available 2-aminopyridine derivatives. Key steps include halogenation and carboxylation, which introduce the bromo and carboxylic acid functional groups, respectively. The compound's purity and yield are critical factors for its subsequent applications, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control.

One of the most searched questions related to this compound is: "What are the applications of 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid in drug development?" The answer lies in its role as a precursor for small-molecule drugs targeting inflammatory diseases and cancers. For instance, its derivatives have shown promise in inhibiting protein kinases, which are often dysregulated in cancer cells. This aligns with the current focus on targeted cancer therapies and immune modulation.

Another hot topic is the environmental impact of halogenated compounds. While 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid is not classified as hazardous, researchers are exploring green chemistry approaches to minimize waste and improve sustainability in its synthesis. This reflects the broader industry shift toward eco-friendly manufacturing and circular economy principles.

From a commercial perspective, the global market for imidazo[1,2-a]pyridine derivatives is expanding, with CAS No. 1260784-00-6 being a key intermediate. Suppliers and manufacturers are increasingly listing this compound in their catalogs to meet the demands of academic and industrial researchers. Its cost-effectiveness and scalability make it an attractive option for large-scale production.

In summary, 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1260784-00-6) is a versatile and valuable compound in modern chemistry. Its applications span from pharmaceuticals to agrochemicals, and its synthesis continues to evolve with advancements in organic chemistry. As research progresses, this compound is likely to play an even greater role in addressing some of the most pressing challenges in healthcare and sustainable development.